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Introduction

The cyclic GMP-AMP Synthase (cGAS) - Stimulator of Interferon Genes (STING) pathway is a

critical component of the innate immune system, responsible for detecting cytosolic double-

stranded DNA (dsDNA), a hallmark of viral infections and cellular damage.[1] Upon binding to

dsDNA, cGAS synthesizes the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP).[2][3]

This molecule then binds to and activates STING, an endoplasmic reticulum-associated

protein.[2] STING activation initiates a signaling cascade involving TANK-binding kinase 1

(TBK1) and the transcription factor Interferon Regulatory Factor 3 (IRF3), leading to the robust

production of type I interferons (such as IFN-β) and other pro-inflammatory cytokines like TNF-

α.[1][2]

Human Peripheral Blood Mononuclear Cells (PBMCs), which include monocytes, lymphocytes

(T cells, B cells, NK cells), and dendritic cells, are a vital tool for studying the human immune

response in vitro.[4] Monocytes and dendritic cells, in particular, highly express components of

the STING pathway.[5][6] Direct stimulation of PBMCs with 2',3'-cGAMP provides a powerful

method to specifically investigate STING pathway activation, downstream cytokine production,

and the efficacy of novel STING agonist or inhibitor therapeutics.[5] These studies are crucial

for drug development in cancer immunotherapy and vaccine adjuvant research.[3][7]
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The activation of the innate immune response by 2',3'-cGAMP in PBMCs follows a well-defined

signaling cascade and can be reliably reproduced in a laboratory setting.
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Caption: The cGAS-STING signaling pathway initiated by cytosolic dsDNA.
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1. Isolate Human PBMCs
(e.g., Ficoll-Paque)

2. Plate PBMCs
(e.g., 2.5 x 10^5 cells/well)

3. Prepare 2',3'-cGAMP
Working Solution

4. Add 2',3'-cGAMP to Cells

5. Incubate
(6-24 hours, 37°C, 5% CO2)

6. Harvest Supernatant and/or Cells

ELISA (Cytokines)

 Supernatant

Flow Cytometry (pSTING, pIRF3)

 Cells

RT-qPCR (Gene Expression)

 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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